1-Methoxyisoquinoline-3-carboximidamide hydrochloride

• CAS No.: 1179360-64-5
• Molecular Formula: C11H12ClN3O
• Molecular Weight: 237.68 g/mol
• IUPAC Name: 1-methoxyisoquinoline-3-carboximidamide;hydrochloride
• InChI: InChI=1S/C11H11N3O.ClH/c1-15-11-8-5-3-2-4-7(8)6-9(14-11)10(12)13;/h2-6H,1H3,(H3,12,13);1H
• InChI Key: FPIFUADYGFNOOX-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=CC2=CC=CC=C21)C(=N)N.Cl

Description

1-Methoxyisoquinoline-3-carboximidamide hydrochloride is a chemical compound with the molecular formula C11H12ClN3O and a molecular weight of 237.69 g/mol

Preparation Methods

The synthesis of 1-Methoxyisoquinoline-3-carboximidamide hydrochloride involves several steps. One common synthetic route includes the reaction of isoquinoline derivatives with methoxy groups and carboximidamide functionalities under specific conditions. The reaction typically requires the use of catalysts and controlled temperatures to ensure the desired product is obtained . Industrial production methods often involve bulk manufacturing processes that ensure high purity and yield .

Chemical Reactions Analysis

1-Methoxyisoquinoline-3-carboximidamide hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include acidic or basic environments, solvents like ethanol or methanol, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methoxyisoquinoline-3-carboximidamide hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Methoxyisoquinoline-3-carboximidamide hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-Methoxyisoquinoline-3-carboximidamide hydrochloride can be compared with other similar compounds, such as:

Isoquinoline derivatives: These compounds share a similar core structure but differ in their functional groups.

Carboximidamide derivatives: These compounds have similar functional groups but different core structures.